Cas no 308300-17-6 (methyl 4,5-dimethyl-2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}thiophene-3-carboxylate)

• Product Name: methyl 4,5-dimethyl-2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}thiophene-3-carboxylate
• CAS No: 308300-17-6
• MF: C₁₉H₁₇F₃N₂O₄S₂
• MW: 458.474492788315
• CID: 5839873
• PubChem ID: 3794158
• Update Time: 2023-11-21

methyl 4,5-dimethyl-2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,5-dimethyl-2-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[2-[3,4-dihydro-3-oxo-6-(trifluoromethyl)-2H-1,4-benzothiazin-2-yl]acetyl]amino]-4,5-dimethyl-, methyl ester
• SR-01000464768
• SR-01000464768-1
• Z56174471
• AKOS016317520
• F1065-0243
• methyl 4,5-dimethyl-2-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]thiophene-3-carboxylate
• 308300-17-6
• MLS000402477
• HMS2527A04
• methyl 4,5-dimethyl-2-({[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetyl}amino)thiophene-3-carboxylate
• CHEMBL1518822
• SMR000263767
• methyl 4,5-dimethyl-2-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}thiophene-3-carboxylate
• MLS003915408
• AKOS001037084

• Inchi： 1S/C19H17F3N2O4S2/c1-8-9(2)29-17(15(8)18(27)28-3)24-14(25)7-13-16(26)23-11-6-10(19(20,21)22)4-5-12(11)30-13/h4-6,13H,7H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： KXQMCEUATLEIRD-UHFFFAOYSA-N
• SMILES： C1(NC(CC2C(=O)NC3=CC(C(F)(F)F)=CC=C3S2)=O)SC(C)=C(C)C=1C(OC)=O

Computed Properties

• Exact Mass: 458.05818386g/mol
• Monoisotopic Mass: 458.05818386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines